Cas no 93192-57-5 (4-p-tolyl-2H-1,2,4-triazol-3(4H)-one)

• Product Name: 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one
• CAS No: 93192-57-5
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD01830360
• CID: 1980101
• PubChem ID: 821929
• Update Time: 2025-06-25

4-p-tolyl-2H-1,2,4-triazol-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one
• 4-p-tolyl-2,4-dihydro-[1,2,4]triazol-3-one
• 4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 6N-052
• 4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• SCHEMBL1618003
• 4-(4-methylphenyl)-1H-1,2,4-triazol-5-one
• 4-(4-methylphenyl)-2H-1,2,4-triazol-3-one
• MFCD01830360
• 93192-57-5
• AKOS006279626
• AA-516/30041002

• MDL： MFCD01830360
• Inchi： 1S/C9H9N3O/c1-7-2-4-8(5-3-7)12-6-10-11-9(12)13/h2-6H,1H3,(H,11,13)
• InChI Key： BGJVWSMTZFBVEN-UHFFFAOYSA-N
• SMILES： O=C1NN=CN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.96 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one

Professional Introduction to Compound with CAS No. 93192-57-5 and Product Name: 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one

The compound with CAS No. 93192-57-5 and the product name 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound has garnered considerable attention due to its unique structural properties and promising biological activities. The 4-p-tolyl substituent enhances its pharmacological potential, making it a valuable candidate for further research and development in drug discovery.

4-p-tolyl-2H-1,2,4-triazol-3(4H)-one is characterized by a triazolone core, which is known for its stability and reactivity in various biochemical pathways. This structural motif has been extensively studied for its role in modulating enzyme inhibition and receptor binding. Recent studies have highlighted its potential in targeting inflammatory pathways, making it a compelling candidate for therapeutic applications in chronic inflammatory diseases.

The CAS No. 93192-57-5 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized nomenclature is crucial for researchers to reference and replicate experiments reliably. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity.

In the realm of medicinal chemistry, 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one has shown promise in preclinical studies as an inhibitor of certain kinases involved in cancer progression. The p-tolyl group contributes to its binding affinity by forming hydrogen bonds and hydrophobic interactions with target proteins. This interaction modulates signaling pathways that are aberrantly activated in tumor cells, offering a novel approach to cancer therapy.

Recent advancements in computational chemistry have enabled the design of more efficient synthetic routes for 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one. Molecular modeling techniques have been employed to predict the compound's binding mode with target enzymes, facilitating the optimization of its pharmacophore. These computational methods have significantly reduced the time and cost associated with drug discovery pipelines.

The biological activity of 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one has also been explored in the context of antimicrobial resistance. Preliminary data suggest that it may disrupt bacterial biofilm formation by interfering with quorum sensing mechanisms. This finding is particularly relevant given the growing challenge of antibiotic-resistant pathogens worldwide.

Furthermore, the compound's potential as an antioxidant has been investigated. Reactive oxygen species (ROS) play a significant role in cellular damage and aging processes. By scavenging ROS, 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one may help mitigate oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthetic pathway for CAS No. 93192-57-5 involves the condensation of p-toluidine with guanidine hydrochloride under controlled conditions to form the triazoline intermediate. Subsequent oxidation with an appropriate oxidizing agent yields the triazolone derivative. This method has been optimized to maximize yield while minimizing side reactions.

In conclusion, 4-p-tolyl-2H-1,2,4-triazol-3(4H)-one represents a promising candidate for further therapeutic development. Its unique structural features and biological activities make it a valuable asset in pharmaceutical research. Continued investigation into its mechanisms of action will likely uncover new therapeutic applications across multiple disease areas.